Cas no 55090-57-8 (6-Methoxy-2-naphthalenecarboxylic acid phenyl ester)

• Product Name: 6-Methoxy-2-naphthalenecarboxylic acid phenyl ester
• CAS No: 55090-57-8
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• CID: 2187907
• Update Time: 2023-08-05

6-Methoxy-2-naphthalenecarboxylic acid phenyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-naphthalenecarboxylic acid phenyl ester

• Inchi： 1S/C18H14O3/c1-20-17-10-9-13-11-15(8-7-14(13)12-17)18(19)21-16-5-3-2-4-6-16/h2-12H,1H3
• InChI Key： XXLOFIMWPLUFRM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C(=O)OC3C=CC=CC=3)=CC=C2C=1

Computed Properties

• Exact Mass: 278.094
• Monoisotopic Mass: 278.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5